Cas no 71784-37-7 (Butanoic acid, 3-oxo-, 2-ethoxy-1-methyl-2-oxoethyl ester)

• Product Name: Butanoic acid, 3-oxo-, 2-ethoxy-1-methyl-2-oxoethyl ester
• CAS No: 71784-37-7
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 545073
• PubChem ID: 12529180
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-, 2-ethoxy-1-methyl-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 2-ethoxy-1-methyl-2-oxoethyl ester
• (1-ethoxy-1-oxopropan-2-yl) 3-oxobutanoate
• 71784-37-7
• 1-Ethoxy-1-oxopropan-2-yl 3-oxobutanoate
• SCHEMBL16760581
• DTXSID90501455

• Inchi： 1S/C9H14O5/c1-4-13-9(12)7(3)14-8(11)5-6(2)10/h7H,4-5H2,1-3H3
• InChI Key： BTCYFWDWPKLJCC-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 202.08412
• Monoisotopic Mass: 202.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67